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Compound of Interest

Compound Name: DL-4-Amino-2-fluorobutyric acid

Cat. No.: B1225379

L  Get Quote

This guide provides essential safety and logistical information for the proper disposal of DL-4-

Amino-2-fluorobutyric acid, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring personnel safety and

environmental protection.

Chemical and Hazard Identification

Proper identification and understanding of the associated hazards are the first steps in safe

chemical handling and disposal. DL-4-Amino-2-fluorobutyric acid is a halogenated organic

compound.[1][2]

Identifier

Information

Chemical Name

DL-4-Amino-2-fluorobutyric acid

CAS Number

5130-17-6[3][4][5]

Molecular Formula

C4H8FNO2[3][4]

Hazard Class

Irritant[4]

GHS Hazard Statements

H315 - Causes skin irritation.[3] H319 - Causes
serious eye irritation.[3] H335 - May cause

respiratory irritation.[3]

Primary Disposal Route

Incineration[3]
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Personal Protective Equipment (PPE) and Safety
Precautions

Before handling DL-4-Amino-2-fluorobutyric acid for disposal, ensure that appropriate
personal protective equipment is worn and safety measures are in place.

o Hand Protection: Wear protective gloves.[3]

o Eye/Face Protection: Use chemical goggles or safety glasses and a face shield if necessary.

[3]
o Skin and Body Protection: Wear suitable protective clothing.[3]
» Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.[3]

o Engineering Controls: Handle the chemical in a well-ventilated area, preferably within a
chemical fume hood.[2][3] Emergency eye wash fountains and safety showers should be
readily accessible.[3]

Step-by-Step Disposal Protocol

The recommended disposal method for DL-4-Amino-2-fluorobutyric acid is incineration by a
licensed waste disposal company.[3] Do not attempt to neutralize or dispose of this chemical
down the drain.

Protocol for Preparing Waste for Collection:
e Segregation:

o Collect waste DL-4-Amino-2-fluorobutyric acid and any materials contaminated with it
(e.g., pipette tips, gloves, absorbent pads) in a designated hazardous waste container.

o Crucially, this waste must be segregated as halogenated organic waste.[1][2][6][7][8]

o Do not mix with non-halogenated organic waste, acids, bases, oxidizers, or other
incompatible chemical waste streams.[1][2][6]

» Container Selection and Labeling:
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o Use a container made of a compatible material with a tightly fitting cap.[6][7]
o As soon as the first drop of waste is added, label the container clearly.[1][7]

o The label must include:

The words "Hazardous Waste".[7]

The full chemical name: "DL-4-Amino-2-fluorobutyric acid". Do not use abbreviations
or chemical formulas.[6][7]

An approximate concentration or percentage of the chemical in the waste.[6]

The relevant hazard warnings (e.g., Irritant, Toxic).[1][2]

o Storage:
o Keep the waste container closed at all times, except when adding waste.[2][6][7]

o Store the container in a cool, dry, and well-ventilated area, away from incompatible
materials.[2][3][7]

o Utilize secondary containment for liquid waste to prevent spills.[9]
e Disposal:

o Arrange for a pickup of the hazardous waste with your institution's Environmental Health
and Safety (EHS) office or a licensed chemical waste disposal contractor.

o The recommended disposal method is to "remove to an authorized incinerator equipped
with an afterburner and a flue gas scrubber”.[3]

Spill and Emergency Procedures
In the event of a spill or exposure:

o Skin Contact: Wash the affected area with plenty of soap and water.[3] Seek medical
attention if irritation occurs.[3]
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o Eye Contact: Immediately flush eyes with water for at least 15 minutes, removing contact
lenses if present and easy to do.[3] Seek immediate medical attention.[3]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.
Seek medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek medical attention.

[3]

o Spill Cleanup: For small spills, use an inert absorbent material. Place the contaminated
absorbent in a sealed container, label it as hazardous waste, and dispose of it according to
the procedures outlined above.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of DL-4-
Amino-2-fluorobutyric acid.
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Start: Have DL-4-Amino-2-
fluorobutyric acid waste?

:

Is the waste a
halogenated compound?

No

Yes (Incorrect Assessment)

Improper Disposal:
Do NOT mix with non-halogenated waste.
Do NOT dispose down the drain.

Segregate as
Halogenated Waste

Use compatible, sealed container.
Label with 'Hazardous Waste',
full chemical name, and hazards.

Store in a cool, dry, ventilated area
with secondary containment.

Contact EHS or licensed
waste disposal company.

Dispose via authorized
incineration.

Click to download full resolution via product page

Caption: Disposal workflow for DL-4-Amino-2-fluorobutyric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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